Cas no 760161-21-5 (2-Pyridinecarbonitrile,3-(2-aminoethoxy)-(9CI))
760161-21-5 structure
Product Name:2-Pyridinecarbonitrile,3-(2-aminoethoxy)-(9CI)
CAS No:760161-21-5
MF:C8H9N3O
MW:163.176561117172
CID:549807
Update Time:2023-11-18
2-Pyridinecarbonitrile,3-(2-aminoethoxy)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarbonitrile,3-(2-aminoethoxy)-
- 2-Pyridinecarbonitrile,3-(2-aminoethoxy)-(9CI)
- 3-(2-aminoethoxy)pyridine-2-carbonitrile
- CID 45090996
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- Inchi: 1S/C8H9N3O/c9-3-5-12-8-2-1-4-11-7(8)6-10/h1-2,4H,3,5,9H2
- InChI Key: QSQOZDRPOXYZPS-UHFFFAOYSA-N
- SMILES: O(C1C(C#N)=NC=CC=1)CCN
Computed Properties
- Exact Mass: 163.075
- Monoisotopic Mass: 163.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.9
2-Pyridinecarbonitrile,3-(2-aminoethoxy)-(9CI) Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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